Cas no 834884-60-5 (6-(thiophen-3-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(thiophen-3-yl)pyridine-3-carbaldehyde
• CAS No: 834884-60-5
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD04115422
• CID: 3143174
• PubChem ID: 2764563
• Update Time: 2025-07-22

6-(thiophen-3-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-Thienyl)nicotinaldehyde
• 6-(thiophen-3-yl)pyridine-3-carbaldehyde
• F2167-2420
• MFCD04115422
• 9Y-0705
• G41895
• SCHEMBL2717858
• 6-(THIOPHEN-3-YL)NICOTINALDEHYDE
• Z1198164392
• AB19961
• 834884-60-5
• AKOS005071601
• JIB88460
• 6-thiophen-3-ylpyridine-3-carbaldehyde
• 6-THIOPHEN-3-YL-PYRIDINE-3-CARBALDEHYDE
• CS-0433389
• EN300-239868
• 6-(3-Thienyl)-3-pyridinecarboxaldehyde
• FWJYLCWTCJHNRK-UHFFFAOYSA-N
• 839-006-0

• MDL： MFCD04115422
• Inchi： 1S/C10H7NOS/c12-6-8-1-2-10(11-5-8)9-3-4-13-7-9/h1-7H
• InChI Key： FWJYLCWTCJHNRK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 189.02483502Da
• Monoisotopic Mass: 189.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-(thiophen-3-yl)pyridine-3-carbaldehyde

Introduction to 6-(thiophen-3-yl)pyridine-3-carbaldehyde (CAS No. 834884-60-5)

6-(thiophen-3-yl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 834884-60-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a fused system of thiophene and pyridine rings, linked by a methylene bridge at the 3-position of the pyridine ring. The presence of an aldehyde group at the 3-position of the pyridine moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in medicinal chemistry and materials science.

The compound's unique structural motif has garnered considerable attention due to its potential applications in drug discovery and catalysis. The thiophene ring, known for its electron-deficient nature, interacts favorably with transition metals, making it a valuable ligand in coordination chemistry. Meanwhile, the pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and bioavailability. Together, these structural features endow 6-(thiophen-3-yl)pyridine-3-carbaldehyde with broad utility in designing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene-pyridine core efficiently. Additionally, directed ortho-metalation strategies have been utilized to introduce functional groups at specific positions, enhancing the compound's reactivity for further derivatization. These developments underscore the growing importance of 6-(thiophen-3-yl)pyridine-3-carbaldehyde as a building block in modern synthetic chemistry.

In pharmaceutical research, 6-(thiophen-3-yl)pyridine-3-carbaldehyde has been explored as a precursor for various bioactive molecules. Its aldehyde functionality allows for condensation reactions with nucleophiles such as amines and hydrazines, yielding Schiff bases and hydrazones that exhibit diverse biological activities. Notably, some derivatives of this compound have shown promising results in preclinical studies as kinase inhibitors and antimicrobial agents. The thiophene-pyridine scaffold is particularly attractive due to its ability to modulate protein-protein interactions and enzyme activity.

The compound's role in materials science is equally noteworthy. Its conjugated system and aromaticity make it a candidate for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as a dopant or hole-transporting material due to its ability to absorb light across multiple wavelengths. Furthermore, its stability under various conditions enhances its suitability for industrial-scale applications in optoelectronic devices.

The synthesis of 6-(thiophen-3-yl)pyridine-3-carbaldehyde typically involves multi-step processes starting from commercially available precursors such as 3-bromothiophene and 2-acetylpyridine. A palladium-catalyzed Buchwald-Hartwig coupling reaction is often employed to form the C-S bond between thiophene and pyridine. Subsequent oxidation or dehydration steps can then introduce the aldehyde functionality at the desired position. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity levels essential for pharmaceutical applications.

Recent studies have also explored the catalytic properties of 6-(thiophen-3-yl)pyridine-3-carbaldehyde derivatives as ligands in transition metal catalysis. For example, complexes formed with palladium or ruthenium have been investigated for their ability to facilitate C-H activation reactions, which are crucial for constructing complex organic molecules enantioselectively. Such findings open new avenues for using this compound not only as a synthetic intermediate but also as a catalyst itself.

The pharmacological potential of 6-(thiophen-3-yl)pyridine-3-carbaldehyde has been further examined through computational modeling and high-throughput screening (HTS). Virtual screening techniques have identified several derivatives with high binding affinity to target proteins involved in metabolic disorders and cancer pathways. These computational predictions have guided experimental efforts to optimize lead compounds towards clinical development. The integration of computational chemistry with traditional synthetic methods has significantly accelerated the discovery process.

In conclusion, 6-(thiophen-3-yl)pyridine-3-carbaldehyde (CAS No. 834884-60-5) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structural features make it an invaluable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new synthetic methodologies and biological activities associated with this compound, its importance in scientific innovation is poised to grow even further.